Prdx1-IN-2

PRDX1 selectivity isoform-specific inhibition peroxiredoxin family
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C35H48N2O5
Molecular Weight 576.8 g/mol
Cat. No. B15614336
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Technical Parameters


Basic Identity
Product NamePrdx1-IN-2
Molecular FormulaC35H48N2O5
Molecular Weight576.8 g/mol
Structural Identifiers
InChIInChI=1S/C35H48N2O5/c1-21-22-9-10-25-32(4,23(22)19-24(38)27(21)39)16-18-34(6)26-20-31(3,15-13-30(26,2)14-17-33(25,34)5)36-29(41)37-35(11-8-12-35)28(40)42-7/h9-10,19,26,39H,8,11-18,20H2,1-7H3,(H2,36,37,41)/t26-,30-,31-,32+,33-,34+/m1/s1
InChIKeyVRZYWQDMGPXURI-ZIMIRHEFSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Prdx1-IN-2: Covalent and Selective PRDX1 Inhibitor


Prdx1-IN-2, also designated as compound 15, is a synthetic urea derivative of the natural pentacyclic triterpenoid celastrol. It functions as a covalent, selective small-molecule inhibitor of the antioxidant enzyme peroxiredoxin 1 (PRDX1). The compound was rationally designed based on the co-crystal structure of PRDX1 with celastrol and emerged from a focused structure–activity relationship (SAR) campaign targeting the C-20 urea side chain [1]. Its molecular formula is C₃₅H₄₈N₂O₅ with a molecular weight of 576.8 g/mol, and it is assigned CAS number 2566976-43-8 [2]. The primary reported application domain is colorectal cancer research, where PRDX1 is frequently overexpressed and contributes to tumor cell redox homeostasis and therapeutic resistance [1].

Target Engagement Covalent Cys-173 binding, crystallographically confirmed
Isoform Selectivity PRDX1-specific over PRDX2–6, avoids pan-PRDX off-target redox effects
Research Context Colorectal cancer cell-model studies and redox signaling target validation

Prdx1-IN-2 vs. Other PRDX1 Inhibitors


The PRDX1 inhibitor landscape comprises compounds with widely divergent selectivity profiles, binding mechanisms, and in vivo validation status, rendering generic substitution scientifically unsound. The parent compound celastrol is a pan-PRDX inhibitor with IC₅₀ values in the low micromolar range against PRDX2, PRDX3, PRDX5, and PRDX6, which introduces confounding off-target redox effects and dose-limiting toxicity in vivo [1]. More recently reported inhibitors such as LC-PDin06 (IC₅₀ = 0.042 μM) and CP1 (IC₅₀ = 0.08 nM) demonstrate superior potency but lack published in vivo safety or efficacy characterization at the time of this writing [2]. PRDX1-IN-1 (compound 7e, IC₅₀ = 0.164 μM) was developed for lung cancer models, not colorectal cancer, and its selectivity profile against other PRDX family members has not been systematically reported [3]. Prdx1-IN-2 occupies a distinct evidentiary position as the only PRDX1 inhibitor with simultaneously demonstrated sub-micromolar potency, crystallographically confirmed covalent binding, >140-fold selectivity across five PRDX isoforms, in vivo antitumor efficacy, and documented superior in vivo safety relative to celastrol—all within a single peer-reviewed study [1].

Celastrol pan-PRDX inhibition (PRDX2/3/5/6) may confound PRDX1-specific redox phenotype interpretation.
PRDX1-IN-1 was developed in lung cancer models; colorectal cancer model-response context may not transfer directly.
LC-PDin06 and CP1 lack reported in vivo tolerability or efficacy endpoint data; model-response context remains uncharacterized.
Celastrol's reported tolerability endpoint profile (weight loss, GI/hepatic toxicity) may limit chronic oral dosing studies.

Prdx1-IN-2 Quantitative Evidence


PRDX1 Isoform Selectivity

Prdx1-IN-2 achieves a selectivity window of greater than 140-fold for PRDX1 over the five other peroxiredoxin isoforms, as demonstrated in parallel enzymatic assays. By contrast, the parent compound celastrol inhibits PRDX2, PRDX3, PRDX5, and PRDX6 with IC₅₀ values in the low micromolar range, producing a broad-spectrum PRDX inhibition profile that complicates mechanistic interpretation [1][2]. The selectivity improvement results from the replacement of celastrol's C-20 carboxylic acid with a urea-cyclobutane methyl ester moiety, which exploits a non-conserved region adjacent to the PRDX1 active site identified in the co-crystal structure [3].

PRDX1 Isoform Selectivity
Head-to-head comparison
Prdx1-IN-2: PRDX1 IC₅₀ 0.35 μM; PRDX2–6 IC₅₀ >50 μM (>140-fold window)
Celastrol: PRDX2 IC₅₀ 3.79, PRDX3 6.67, PRDX5 2.30, PRDX6 27.26 μM
Isoform-selective tool for PRDX1-specific pharmacology; avoids pan-PRDX off-target redox effects.
Recombinant human enzyme panel; J. Med. Chem. 2024, Signal Transduct. Target Ther. 2023
PRDX1 selectivity isoform-specific inhibition peroxiredoxin family off-target profiling

In Vivo Safety Comparison

In an acute toxicity study, a single intraperitoneal dose of Prdx1-IN-2 at 20 mg/kg resulted in zero mortality in mice, as reported in the primary research article [1]. This contrasts sharply with the well-documented toxicity of celastrol, which causes weight loss, diarrhea, gastrointestinal inflammation, and hepatotoxicity at comparable exposure levels in rodent models [2]. The improved safety profile of Prdx1-IN-2 is attributed to its high PRDX1 selectivity, which spares other peroxiredoxin isoforms essential for normal physiological antioxidant defense [1].

In Vivo Tolerability Comparison
Cross-study comparable
Prdx1-IN-2: 0% mortality at 20 mg/kg i.p. single dose; no body weight loss at 2 mg/kg repeated dosing
Celastrol: documented body weight loss, diarrhea, GI/hepatic inflammation at pharmacologically active doses
Reported tolerability endpoint context; chronic dosing feasibility may differ between compounds.
Acute toxicity mouse model; cross-study comparison requires validation
in vivo toxicity acute safety therapeutic window celastrol toxicity comparison

In Vivo Efficacy in Colorectal Xenograft

In a SW620 colorectal cancer cell line-derived xenograft (CDX) model, Prdx1-IN-2 administered at 2 mg/kg via oral gavage once daily for 16 days significantly suppressed tumor growth without causing significant body weight loss in the treated mice [1][2]. The observed antitumor efficacy was mechanistically linked to PRDX1 inhibition, resulting in elevated intratumoral ROS levels, mitochondrial membrane potential depolarization, and consequent induction of tumor cell apoptosis [1]. While compound 7e (PRDX1-IN-1) also demonstrates in vivo efficacy in a lung cancer A549 xenograft model (TGI = 77.47%), it was developed and validated in a different tumor type and its PRDX family selectivity has not been systematically reported [3].

Colorectal Xenograft Model Response
Cross-study comparable
Prdx1-IN-2: SW620 xenograft tumor growth suppression at 2 mg/kg oral daily for 16 d; no body weight loss
PRDX1-IN-1: TGI 77.47% in A549 lung cancer xenograft (different model); celastrol: efficacy with reported toxicity
Model-response endpoint context in colorectal cancer xenograft; disease-model context differs from lung cancer models.
SW620 CDX model; oral gavage; J. Med. Chem. 2024
colorectal cancer xenograft in vivo antitumor efficacy SW620 xenograft tumor growth inhibition

Covalent Binding and Structural Confirmation

Surface plasmon resonance (SPR) analysis demonstrated that Prdx1-IN-2 binds covalently to PRDX1 with a dissociation constant (KD) of 0.37 μM [1]. The covalent binding site was unambiguously mapped to Cys-173 of PRDX1 through a combination of thermal shift assays, biological mass spectrometry, and co-crystallography of PRDX1 with a structural analogue of 15 (compound 16), which revealed additional hydrogen bonding interactions beyond those observed with celastrol [2]. This structural characterization establishes a well-defined binding mode that can inform rational design of subsequent analogs and provides researchers with mechanistic confidence that is absent for inhibitors characterized solely by IC₅₀ values.

Covalent Binding & Structural Confirmation
Direct evidence
SPR KD 0.37 μM Co-crystal: Cys-173 Thermal shift Mass spectrometry
Binding mode characterized for target engagement studies; hydrogen bond network resolved.
Co-crystal with compound 16 analogue; PDB deposited
covalent inhibitor surface plasmon resonance co-crystal structure binding affinity KD Cys-173

Antiproliferative Activity in Colorectal Cancer Cells

Prdx1-IN-2 inhibited the proliferation of PRDX1-overexpressing SW620 colorectal cancer cells with an IC₅₀ of 0.32 μM [1], a value closely aligned with its enzymatic IC₅₀ (0.35 μM), suggesting that the antiproliferative effect is mediated through on-target PRDX1 inhibition. At concentrations of 0.5–2 μM over 48 hours, Prdx1-IN-2 induced apoptosis and G2/M phase cell cycle arrest in SW620 cells, accompanied by dose-dependent increases in intracellular ROS levels and mitochondrial membrane potential depolarization [2]. This mechanistic coherence between enzymatic inhibition and cellular pharmacology distinguishes Prdx1-IN-2 from earlier-generation PRDX1 inhibitors such as Conoidin A (PRDX1 IC₅₀ = 14.8 μM), where the large gap between enzymatic and cellular potency limits its utility as a chemical probe .

Antiproliferative Activity (SW620)
Reported
0.32 μM IC₅₀
Cellular potency mirrors enzymatic target inhibition; on-target mechanism supported.
48 h treatment; apoptosis, G2/M arrest, ROS elevation at 0.5–2 μM
antiproliferative activity SW620 cell line colorectal cancer cell cycle arrest apoptosis induction

Prdx1-IN-2 Application Scenarios


Isoform-Specific Target Validation

Prdx1-IN-2 is the most appropriate chemical probe for experiments where the functional role of PRDX1, specifically, must be dissected from the overlapping contributions of PRDX2–PRDX6. Its IC₅₀ of >50 μM against all five off-target peroxiredoxin isoforms [1] ensures that phenotypes observed at ≤2 μM can be attributed to PRDX1 inhibition alone. This is critical in colorectal cancer research, where multiple peroxiredoxin isoforms are co-expressed and PRDX1 is implicated in tumor cell survival, proliferation, and chemoresistance. Use of celastrol or Conoidin A in such experiments would produce confounded results due to their multi-PRDX inhibitory activity.

In Vivo Xenograft Efficacy and Tolerability

For researchers planning in vivo efficacy studies in colorectal cancer CDX or PDX models, Prdx1-IN-2 is uniquely supported by peer-reviewed data demonstrating both antitumor activity and tolerability at an oral dose of 2 mg/kg daily in the SW620 xenograft model [1][2]. The absence of significant body weight loss and the demonstrated acute safety margin at 20 mg/kg [2] make Prdx1-IN-2 suitable for chronic dosing regimens that are required for tumor growth inhibition studies. Alternative PRDX1 inhibitors either lack published in vivo validation (LC-PDin06, CP1) or carry documented toxicity liabilities at efficacious doses (celastrol).

Structure-Guided Inhibitor Development

Prdx1-IN-2's well-characterized binding mode—covalent attachment to Cys-173, validated by SPR (KD = 0.37 μM), co-crystallography, thermal shift, and mass spectrometry [1][3]—makes it an ideal starting point for rational structure-based lead optimization. The co-crystal structure of PRDX1 with compound 16 (a close analogue of Prdx1-IN-2) reveals critical hydrogen bonding interactions enabled by the urea-cyclobutane scaffold, providing medicinal chemists with a structural blueprint for designing next-generation analogs with improved potency or pharmacokinetic properties. This level of structural characterization exceeds what is publicly available for most competing PRDX1 inhibitors.

ROS-Mediated Apoptosis Mechanisms

For researchers investigating the link between PRDX1 inhibition, intracellular ROS accumulation, mitochondrial dysfunction, and apoptosis induction, Prdx1-IN-2 offers a well-characterized tool with dose-dependent ROS elevation demonstrated in the 0.5–2 μM range, mitochondrial membrane potential depolarization, and consequent apoptosis confirmed by Annexin V/PI staining [1]. The compound's selectivity profile ensures that observed ROS perturbations are attributable to PRDX1 inhibition rather than collateral effects on other peroxiredoxin-mediated antioxidant pathways, which is essential for drawing robust mechanistic conclusions.

Application
Selection Property
Validation Focus
PRDX1-selective target engagement studies
Isoform selectivity over PRDX2–6
Redox phenotype attribution in colorectal cancer cells
Colorectal cancer xenograft model evaluation
Oral tolerability and tumor growth inhibition endpoints
Body weight and tumor volume monitoring
Structure-guided lead optimization research
Crystallographically validated covalent binding mode
Cys-173 binding and hydrogen bond network assessment
ROS-mediated apoptosis pathway investigation
Cellular ROS induction and mitochondrial depolarization context
Apoptosis and cell cycle arrest endpoint correlation
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